2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid

• IUPAC Name: 2-amino-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H15N3O4S/c1-17(2)22(20,21)12-6-4-3-5-9(12)11-8-16-13(15)7-10(11)14(18)19/h3-8H,1-2H3,(H2,15,16)(H,18,19)
• InChI Key: UMZGHQWOAQDBAS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol
• CAS No.: 1262009-81-3

Description

2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid is an organic compound that belongs to the class of isonicotinic acids It features a unique structure with an amino group, a dimethylsulfamoylphenyl group, and an isonicotinic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid can be achieved through a multi-step process involving the following key steps:

Formation of the isonicotinic acid derivative:

Coupling reactions: The use of Suzuki–Miyaura coupling reactions is common for forming the carbon-carbon bonds between the phenyl and isonicotinic acid moieties.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro derivatives can be reduced back to the amino group.

Substitution: The sulfonamide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

Oxidation: Nitro derivatives of the compound.

Reduction: Amino derivatives.

Substitution: Various substituted sulfonamide derivatives.

Scientific Research Applications

2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for antimicrobial and anticancer agents.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Biological Studies: It is used in studies related to enzyme inhibition and protein-ligand interactions.

Industrial Applications: The compound can be used as an intermediate in the synthesis of more complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of 2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid involves its interaction with specific molecular targets:

Molecular Targets: It can bind to enzymes and receptors, altering their activity.

Pathways Involved: The compound may interfere with metabolic pathways, leading to the inhibition of cell growth and proliferation.

Comparison with Similar Compounds

Similar Compounds

Isonicotinic acid: A simpler derivative with similar structural features but lacking the dimethylsulfamoylphenyl group.

Nicotinic acid: Another isomer with the carboxyl group at a different position on the pyridine ring.

Picolinic acid: An isomer with the carboxyl group at the 2-position.

Uniqueness

2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid is unique due to the presence of the dimethylsulfamoylphenyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for specific applications where other isonicotinic acid derivatives may not be as effective .